Cas no 59330-00-6 (2-Oxepanone, polymer with 2,2-dimethyl-1,3-propanediol and 1,1-methylenebis(4-isocyanatobenzene))

• Product Name: 2-Oxepanone, polymer with 2,2-dimethyl-1,3-propanediol and 1,1-methylenebis(4-isocyanatobenzene)
• CAS No: 59330-00-6
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 372581
• PubChem ID: 173675
• Update Time: 2025-04-19

2-Oxepanone, polymer with 2,2-dimethyl-1,3-propanediol and 1,1-methylenebis(4-isocyanatobenzene) Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanone, polymer with 2,2-dimethyl-1,3-propanediol and 1,1-methylenebis(4-isocyanatobenzene)
• 2,2-dimethylpropane-1,3-diol,1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene,oxepan-2-one
• 2-Oxepanone, polymer with 2,2-dimethyl-1,3-propanediol and 1,1'-methylenebis[4-isocyanatobenzene]
• 59330-00-6

• Inchi： 1S/C15H10N2O2.C6H10O2.C5H12O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19;7-6-4-2-1-3-5-8-6;1-5(2,3-6)4-7/h1-8H,9H2;1-5H2;6-7H,3-4H2,1-2H3
• InChI Key： YYATVQGPWSHHSF-UHFFFAOYSA-N
• SMILES： O1C(CCCCC1)=O.OCC(C)(C)CO.O=C=NC1C=CC(=CC=1)CC1C=CC(=CC=1)N=C=O

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų